Cas no 80444-76-4 (2-Pyrrolidinone, 5-decyl-1-ethyl-)

2-Pyrrolidinone, 5-decyl-1-ethyl- structure
80444-76-4 structure
Product Name:2-Pyrrolidinone, 5-decyl-1-ethyl-
CAS No:80444-76-4
MF:C16H31NO
MW:253.423444986343
CID:705610
PubChem ID:12771047
Update Time:2025-04-19

2-Pyrrolidinone, 5-decyl-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 5-decyl-1-ethyl-
    • 5-decyl-1-ethylpyrrolidin-2-one
    • DTXSID80509460
    • 80444-76-4
    • Inchi: 1S/C16H31NO/c1-3-5-6-7-8-9-10-11-12-15-13-14-16(18)17(15)4-2/h15H,3-14H2,1-2H3
    • InChI Key: XAENKNXWLXJGED-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CCCCCCCCCC)N1CC

Computed Properties

  • Exact Mass: 253.240564612g/mol
  • Monoisotopic Mass: 253.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 20.3Ų
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